![molecular formula C10H9BrN2 B2380806 4-(3-bromophenyl)-1-methyl-1H-pyrazole CAS No. 141938-40-1](/img/structure/B2380806.png)
4-(3-bromophenyl)-1-methyl-1H-pyrazole
Overview
Description
4-(3-Bromophenyl)-1-methyl-1H-pyrazole (4-BMP) is an organic compound with a variety of uses in scientific research and laboratory experiments. It is a member of the pyrazole family, which is composed of five-membered heterocycles with two nitrogen atoms. 4-BMP has a range of properties, including a high boiling point, low solubility in water, and a low melting point. These properties make 4-BMP an ideal compound for use in a variety of scientific research applications.
Scientific Research Applications
Anticancer Potential
4-(3-bromophenyl)-1-methyl-1H-pyrazole and its derivatives have been explored for their potential in cancer treatment. Srour et al. (2018) synthesized new derivatives showing significant in vitro anti-cancer activity against various human cancer cell lines, including hepatocellular carcinoma HepG2, breast cancer MCF7, and others. The derivatives displayed potent cytotoxic activity, surpassing the standard doxorubicin in some cases, while exhibiting no cytotoxic activity on normal human cell lines (Srour et al., 2018).
Applications in Biomedical Research
The compound's derivatives also show promise in biomedical applications beyond cancer treatment. Ryzhkova et al. (2020) investigated an electrochemically induced multicomponent transformation involving 3-(4-bromophenyl)isoxazol-5(4H)-one, a compound structurally related to this compound. They found that the synthesized compound could be promising for various biomedical applications, particularly in regulating inflammatory diseases (Ryzhkova et al., 2020).
Nonlinear Optical Properties
Tamer et al. (2016) studied the structural characterization and nonlinear optical properties of 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine, a compound related to this compound. They found that the small energy gap between the HOMO and LUMO indicates intramolecular charge transfer responsible for nonlinear optical properties, suggesting potential applications in optoelectronics and photonics (Tamer et al., 2016).
Antimicrobial Properties
Farag et al. (2008) synthesized new N-phenylpyrazole derivatives, including 4-(2-bromoacetyl)-5-methyl-1-phenyl-3-phenylcarbamoyl-1H-pyrazole, and evaluated their antimicrobial properties. They demonstrated significant inhibitory effects against pathogenic yeast and moulds, indicating potential applications in developing new antimicrobial agents (Farag et al., 2008).
Synthesis of Palladium Complexes for Catalysis
Ocansey et al. (2018) reported the synthesis of bulky pyrazole-based ligands, including derivatives of 4-(bromomethyl)benzoate or benzyl bromide with various substituted pyrazole compounds. These ligands were utilized in the synthesis of bis(pyrazolyl)palladium(ii) complexes, showing catalytic activity in Suzuki–Miyaura cross-coupling reactions. This suggests potential applications in catalysis and organic synthesis (Ocansey et al., 2018).
Mechanism of Action
Target of Action
The primary target of 4-(3-bromophenyl)-1-methyl-1H-pyrazole is Acetylcholinesterase (AchE) . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates . It plays a crucial role in nerve impulse transmission, and its reduced activity can lead to dramatic behavioral changes, body movement impairment, and even reduced survival rates in organisms .
Mode of Action
The compound acts as an AchE inhibitor . By inhibiting AchE, it prevents the breakdown of acetylcholine, thereby increasing the availability of this neurotransmitter. This can affect normal nerve pulse transmission, leading to changes in behavior and body movement .
Biochemical Pathways
The compound’s action on AchE can affect various biochemical pathways. For instance, it can influence pathways involving free radicals and reactive oxygen species (ROS) . These compounds, which cells produce through their routine metabolic pathways, can increase dramatically under cellular damage . Overexpression of ROS has been linked to disease development .
Result of Action
The inhibition of AchE by this compound can have several effects at the molecular and cellular levels. For instance, it can lead to an increase in acetylcholine levels, affecting nerve impulse transmission and potentially leading to behavioral changes and body movement impairment . It also appears to have a non-toxic effect, with no impact on malondialdehyde (MDA) concentrations, a common biomarker for cellular oxidative injury .
properties
IUPAC Name |
4-(3-bromophenyl)-1-methylpyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2/c1-13-7-9(6-12-13)8-3-2-4-10(11)5-8/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWVZNEJHFOFOQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=CC(=CC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
141938-40-1 | |
Record name | 4-(3-bromophenyl)-1-methyl-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.